Cas no 106484-67-7 (4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID)

• Product Name: 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID
• CAS No: 106484-67-7
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• MDL: MFCD06659587
• CID: 3033850
• PubChem ID: 2764342
• Update Time: 2025-10-30

4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID
• 4-((2-Amino-4-(trifluoromethyl)phenyl)amino)butanoicacid
• 4-((2-Amino-4-(trifluoromethyl)phenyl)amino)butanoic acid
• 7Y-0707
• 4-[2-Amino-4-(trifluoromethyl)anilino]-butanoic acid
• 4-{[2-amino-4-(trifluoromethyl)phenyl]amino}butanoic acid
• SB81434
• AKOS005071165
• 106484-67-7
• MFCD06659587
• CHEMBL4940739

• MDL： MFCD06659587
• Inchi： 1S/C11H13F3N2O2/c12-11(13,14)7-3-4-9(8(15)6-7)16-5-1-2-10(17)18/h3-4,6,16H,1-2,5,15H2,(H,17,18)
• InChI Key： BYGREIBMABZIGQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)NCCCC(=O)O)(F)F

Computed Properties

• Exact Mass: 262.09291215Da
• Monoisotopic Mass: 262.09291215Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Melting Point: 144-147°

4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID

Introduction to 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID (CAS No. 106484-67-7) and Its Emerging Applications in Chemical Biology

4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 106484-67-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a bifunctional moiety with both an amino group and a trifluoromethyl-substituted aniline ring, exhibits promising characteristics for various biochemical applications. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design and molecular probes.

The structure of 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID incorporates a butanoic acid side chain, which provides a versatile scaffold for further chemical modifications. This feature allows researchers to derivatize the compound into more complex molecules with tailored biological activities. The aniline core, combined with the trifluoromethyl group, contributes to its interaction with biological targets such as enzymes and receptors, offering potential therapeutic benefits in areas like oncology and inflammation.

In recent years, the pharmaceutical industry has increasingly focused on the development of small molecules with fluorine substituents due to their ability to modulate pharmacokinetic properties. The trifluoromethyl group in 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID plays a crucial role in enhancing binding affinity and reducing metabolic degradation. This has led to its exploration in the design of novel inhibitors targeting various disease pathways.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers have leveraged its structural features to develop inhibitors of kinases and other enzymes implicated in cancer progression. For instance, studies have demonstrated that derivatives of 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID can selectively inhibit certain tyrosine kinases by interacting with their active sites. The amino group further facilitates conjugation with other biomolecules, enabling the creation of prodrugs or targeted delivery systems.

The biological activity of this compound has also been explored in the context of inflammatory diseases. Preclinical studies suggest that it may modulate inflammatory pathways by interacting with specific receptors or enzymes. The combination of the amino and trifluoromethyl groups appears to enhance its ability to penetrate biological membranes, improving bioavailability and therapeutic efficacy.

Advances in computational chemistry have further accelerated the development of derivatives based on 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID. Molecular docking simulations have been used to predict binding interactions with target proteins, allowing for rapid optimization of lead compounds. These computational approaches have complemented experimental efforts, enabling more efficient screening processes in drug discovery pipelines.

The synthesis of 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID itself presents interesting challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more accessible to researchers. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct key functional groups efficiently. These improvements have not only reduced production costs but also opened new avenues for structural diversification.

In conclusion, 4-[2-AMINO-4-(TRIFLUOROMETHYL)ANILINO]BUTANOIC ACID (CAS No. 106484-67-7) represents a significant advancement in chemical biology with broad applications in drug discovery and molecular research. Its unique structural features, particularly the combination of an amino group and a trifluoromethyl-substituted aniline ring, make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.